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Compound of Interest

Compound Name: (Rac)-Monepantel sulfone-d5

Cat. No.: B12407035

For researchers, scientists, and drug development professionals, this document provides a
concise yet in-depth guide to the chemical structure, properties, and known experimental
methodologies related to (Rac)-Monepantel sulfone-d5. This deuterated analog of
Monepantel sulfone serves as a crucial internal standard for analytical and research
applications.

Core Chemical Identity

(Rac)-Monepantel sulfone-d5 is the deuterium-labeled form of (Rac)-Monepantel sulfone.
Monepantel itself is an anthelmintic agent belonging to the amino-acetonitrile derivative (AAD)
class of compounds. The sulfone metabolite is a significant product of in vivo metabolism.[1][2]
The deuterated version is primarily utilized as an internal standard in quantitative analyses
such as NMR, GC-MS, or LC-MS.[3]

Chemical Structure

The chemical structure of (Rac)-Monepantel sulfone-d5 is presented below.
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Figure 1: Chemical structure of (Rac)-Monepantel sulfone-d5.

Physicochemical Properties

A summary of the key chemical identifiers and physical properties for (Rac)-Monepantel
sulfone-d>5 is provided in the table below. It is important to note that specific experimental data
for properties such as melting point, boiling point, and solubility of the deuterated compound
are largely unavailable in the public domain. For reference, the melting point of the non-
deuterated parent compound, Monepantel, is provided.
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Property Value Source
CAS Number 2747918-68-7 [3]
Molecular Formula C20HsDsFsN304S [31141[5]
Molecular Weight 510.42 g/mol [31141[5]
Appearance White to off-white solid [3]
Melting Point Not available [6]
Boiling Point Not available [6]
Solubility Not available [6]

125 °C (polymorphic form A);
Monepantel Melting Point 142-149 °C (polymorphic form [7]
B)

Mechanism of Action: Insights from the Parent
Compound

The mechanism of action for (Rac)-Monepantel sulfone-d5 is inferred from its parent
compound, Monepantel. Monepantel is a positive allosteric modulator of a nematode-specific
clade of nicotinic acetylcholine receptors (hAChRS), specifically targeting the MPTL-1 receptor
in parasites like Haemonchus contortus.[1][8][9] This interaction leads to an uncontrolled influx
of ions, causing depolarization of muscle cells, which results in paralysis and eventual
expulsion of the nematode from the host.[9]

In addition to its anthelmintic properties, Monepantel has been investigated for its potential as
an anticancer agent. Studies have shown that Monepantel can inhibit the mTOR (mammalian
target of rapamycin) signaling pathway.[10][11][12][13] This pathway is a central regulator of
cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.
Monepantel's inhibition of mMTOR leads to the suppression of downstream effectors like p70S6K
and 4EBP1, ultimately inducing autophagy in cancer cells.[10][12][13]

The following diagram illustrates the proposed mechanism of Monepantel's action on the
MTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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